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Compound of Interest

Compound Name: Phenytoin-15n2,13c

Cat. No.: B12404518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety, handling, and application of the

isotopically labeled compound, Phenytoin-15N2,13C. Given the absence of a specific Safety

Data Sheet (SDS) for this labeled variant, this document compiles and adapts information from

the well-established safety profile of the parent compound, Phenytoin. This guide is intended

for laboratory personnel and researchers who are familiar with handling chemical and

pharmaceutical compounds.

Compound Information and Safety Data
Phenytoin-15N2,13C is a stable isotope-labeled version of Phenytoin, an anticonvulsant drug.

The isotopic labeling—incorporating two Nitrogen-15 and one Carbon-13 atoms—renders the

molecule easily distinguishable by mass spectrometry, making it a valuable tool in

pharmacokinetic and metabolic studies. While stable isotopes are not radioactive and generally

do not alter the chemical properties of a molecule, the toxicological and hazardous properties

of the parent compound should be the primary consideration for safe handling.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Phenytoin.

These are expected to be nearly identical for Phenytoin-15N2,13C.
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Property Value

Molecular Formula C₁₄¹³CH₁₂¹⁵N₂O₂

Appearance White, odorless crystalline powder

Melting Point 293-295 °C

Solubility
Practically insoluble in water; soluble in acetone,

ethanol, and alkali hydroxides

Stability
Stable under normal temperatures and

pressures

Hazard Identification and Toxicological Data
Phenytoin is classified as a hazardous substance. The primary health risks are associated with

its pharmacological effects and potential for carcinogenicity and reproductive harm.

Hazard Category Description

Acute Toxicity (Oral) Harmful if swallowed.

Carcinogenicity Suspected of causing cancer.

Reproductive Toxicity May damage the unborn child.

Specific Target Organ Toxicity (Single Exposure) May cause drowsiness or dizziness.

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs through

prolonged or repeated exposure.

Toxicological Summary:

Acute Effects: Ingestion can lead to nausea, vomiting, headache, dizziness, drowsiness,

tremors, and confusion.

Chronic Effects: Long-term exposure may lead to liver and kidney damage, and potential

nervous system effects. Phenytoin is listed as a probable human carcinogen.

Developmental Effects: Phenytoin is a known teratogen in humans.
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Handling and Personal Protective Equipment (PPE)
Due to the hazardous nature of Phenytoin, strict adherence to safety protocols is mandatory

when handling Phenytoin-15N2,13C.

Engineering Controls and PPE
Control/PPE Specification

Ventilation

Work in a well-ventilated area, preferably in a

chemical fume hood, to avoid dust formation

and inhalation.

Eye Protection Chemical safety goggles or a face shield.

Hand Protection
Wear appropriate chemical-resistant gloves

(e.g., nitrile). Inspect gloves prior to use.

Skin and Body Protection
Laboratory coat, long pants, and closed-toe

shoes.

Respiratory Protection
If dust is generated, use a NIOSH-approved

respirator with a particulate filter.

Safe Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash hands

thoroughly after handling.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Keep

away from strong oxidizing agents and strong bases.

Experimental Protocols and Workflows
Phenytoin-15N2,13C is primarily used as an internal standard in quantitative analysis by

Liquid Chromatography-Mass Spectrometry (LC-MS/MS). The following is a representative

protocol for the preparation of standards and samples for such an analysis.

Preparation of Stock and Standard Solutions
Stock Solution Preparation:
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Accurately weigh a precise amount of Phenytoin-15N2,13C.

Dissolve the compound in a suitable solvent (e.g., methanol) to create a stock solution of a

known concentration (e.g., 1 mg/mL).

Store the stock solution at an appropriate temperature (e.g., -20°C) in a tightly sealed

container.

Working Standard Preparation:

Perform serial dilutions of the stock solution with the appropriate solvent to create a series

of working standards at the desired concentrations for the calibration curve.

Sample Preparation for LC-MS/MS Analysis
The following is a general procedure for extracting Phenytoin from a biological matrix (e.g.,

plasma) using Phenytoin-15N2,13C as an internal standard.

Sample Aliquoting:

Thaw frozen biological samples (e.g., plasma) to room temperature.

Vortex the samples to ensure homogeneity.

Aliquot a specific volume of the sample (e.g., 100 µL) into a clean microcentrifuge tube.

Internal Standard Spiking:

Add a precise volume of the Phenytoin-15N2,13C working solution to each sample,

calibrator, and quality control sample.

Protein Precipitation:

Add a protein precipitation agent (e.g., acetonitrile) to each tube.

Vortex vigorously to mix and precipitate proteins.

Centrifugation:
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Centrifuge the samples at a high speed to pellet the precipitated proteins.

Supernatant Transfer:

Carefully transfer the supernatant to a clean tube or a 96-well plate for analysis.

LC-MS/MS Analysis:

Inject the prepared samples onto the LC-MS/MS system for quantitative analysis.

Experimental Workflow Diagram
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Caption: Workflow for the use of Phenytoin-15N2,13C in quantitative analysis.

Signaling and Metabolic Pathways
Phenytoin exerts its therapeutic effect by modulating voltage-gated sodium channels in

neurons. Understanding its metabolic pathway is crucial for interpreting data from studies using
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Phenytoin-15N2,13C.

Mechanism of Action: Sodium Channel Inhibition
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To cite this document: BenchChem. [Technical Guide: Safety, Handling, and Application of
Phenytoin-15N2,13C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12404518#safety-data-sheet-and-handling-of-
phenytoin-15n2-13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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